![molecular formula C12H18N2O3 B7501703 1-(3-Oxo-3-piperidin-1-ylpropyl)pyrrolidine-2,5-dione](/img/structure/B7501703.png)
1-(3-Oxo-3-piperidin-1-ylpropyl)pyrrolidine-2,5-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-Oxo-3-piperidin-1-ylpropyl)pyrrolidine-2,5-dione, also known as CPP-115, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. CPP-115 is a derivative of vigabatrin, an antiepileptic drug, and has been shown to have promising effects in the treatment of a variety of neurological and psychiatric disorders.
Mechanism of Action
1-(3-Oxo-3-piperidin-1-ylpropyl)pyrrolidine-2,5-dione works by inhibiting the enzyme GABA aminotransferase, which is responsible for the breakdown of the neurotransmitter GABA. By inhibiting this enzyme, this compound increases the levels of GABA in the brain, leading to its therapeutic effects.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects. In animal models, it has been shown to increase GABA levels in the brain, decrease seizure activity, and reduce anxiety-like behavior. Additionally, this compound has been shown to enhance cognitive function in both healthy individuals and those with cognitive impairments.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3-Oxo-3-piperidin-1-ylpropyl)pyrrolidine-2,5-dione in lab experiments is its specificity for GABA aminotransferase. This allows researchers to study the effects of GABA specifically, without interference from other neurotransmitters. However, one limitation of using this compound is its potential toxicity, as high doses have been shown to cause liver damage in animal models.
Future Directions
There are several potential future directions for research on 1-(3-Oxo-3-piperidin-1-ylpropyl)pyrrolidine-2,5-dione. One area of interest is its potential use in the treatment of addiction, specifically for cocaine and alcohol dependence. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for therapeutic use. Finally, more research is needed to fully understand the biochemical and physiological effects of this compound in humans.
Synthesis Methods
1-(3-Oxo-3-piperidin-1-ylpropyl)pyrrolidine-2,5-dione is synthesized through a multi-step process that involves the reaction of vigabatrin with various reagents. The final product is a white crystalline powder that is soluble in water and has a molecular weight of 224.25 g/mol.
Scientific Research Applications
1-(3-Oxo-3-piperidin-1-ylpropyl)pyrrolidine-2,5-dione has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have anticonvulsant, analgesic, anxiolytic, and cognitive-enhancing effects in animal models. Additionally, this compound has been studied for its potential use in the treatment of addiction, specifically for cocaine and alcohol dependence.
properties
IUPAC Name |
1-(3-oxo-3-piperidin-1-ylpropyl)pyrrolidine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O3/c15-10(13-7-2-1-3-8-13)6-9-14-11(16)4-5-12(14)17/h1-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPBGRMIMEJJEIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)CCN2C(=O)CCC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.